Cas no 632327-18-5 (1,3-Propanediol, 1-(3-chlorophenyl)-, (1R)-)
632327-18-5 structure
Product Name:1,3-Propanediol, 1-(3-chlorophenyl)-, (1R)-
CAS No:632327-18-5
MF:C9H11ClO2
MW:186.635442018509
CID:1648616
PubChem ID:68532477
Update Time:2025-04-21
1,3-Propanediol, 1-(3-chlorophenyl)-, (1R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, 1-(3-chlorophenyl)-, (1R)-
- (R)-1-(3-Chlorophenyl)-1,3-propanediol
- (R)-1-(3-Chlorophenyl)propane-1,3-diol
- 632327-18-5
- G67471
- (1R)-1-(3-Chlorophenyl)-1,3-propanediol
- (1R)-1-(3-chlorophenyl)propane-1,3-diol
- SCHEMBL3156406
-
- Inchi： 1S/C9H11ClO2/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6,9,11-12H,4-5H2/t9-/m1/s1
- InChI Key： VJGRFGFLZJIODS-SECBINFHSA-N
- SMILES： ClC1=CC=CC(=C1)[C@@H](CCO)O
Computed Properties
- Exact Mass: 186.04483
- Monoisotopic Mass: 186.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,3-Propanediol, 1-(3-chlorophenyl)-, (1R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00EMBE-100mg |
(R)-1-(3-Chlorophenyl)-1,3-propanediol |
632327-18-5 | 98% | 100mg |
$26.00 | 2024-04-22 | |
| 1PlusChem | 1P00EMBE-250mg |
(R)-1-(3-Chlorophenyl)-1,3-propanediol |
632327-18-5 | 98% | 250mg |
$43.00 | 2024-04-22 | |
| 1PlusChem | 1P00EMBE-1g |
(R)-1-(3-Chlorophenyl)-1,3-propanediol |
632327-18-5 | 98% | 1g |
$114.00 | 2024-04-22 | |
| 1PlusChem | 1P00EMBE-5g |
(R)-1-(3-Chlorophenyl)-1,3-propanediol |
632327-18-5 | 98% | 5g |
$399.00 | 2024-04-22 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1643576-100mg |
(R)-1-(3-chlorophenyl)propane-1,3-diol |
632327-18-5 | 98% | 100mg |
￥209.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1643576-1g |
(R)-1-(3-chlorophenyl)propane-1,3-diol |
632327-18-5 | 98% | 1g |
￥937.00 | 2024-05-06 |
1,3-Propanediol, 1-(3-chlorophenyl)-, (1R)- Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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